Cas no 1502409-99-5 (O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine
• CAS No: 1502409-99-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6222873
• PubChem ID: 83685739
• Update Time: 2025-06-11

O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine
• 1502409-99-5
• O-[2-(3-methoxyphenyl)-2-methylpropyl]hydroxylamine
• EN300-1809933

• Inchi： 1S/C11H17NO2/c1-11(2,8-14-12)9-5-4-6-10(7-9)13-3/h4-7H,8,12H2,1-3H3
• InChI Key： GDIKEHGABPPICJ-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine

Research Brief on O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 1502409-99-5): Latest Advances and Applications

O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 1502409-99-5) is a specialized hydroxylamine derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique methoxyphenyl and methylpropyl substituents, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most notable advancements in the study of O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine is its application in the inhibition of monoamine oxidase (MAO) enzymes. MAO inhibitors are critical in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective MAO-B inhibition with minimal side effects, suggesting a potential breakthrough in neurodegenerative therapy. The study utilized in vitro and in vivo models to validate the compound's efficacy and safety profile.

In addition to its therapeutic potential, O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine has been investigated for its role in chemical biology and proteomics. Researchers have employed this compound as a versatile building block for the synthesis of affinity probes and activity-based protein profiling (ABPP) reagents. A recent publication in ACS Chemical Biology highlighted its use in identifying novel protein targets involved in inflammatory pathways, providing insights into the molecular mechanisms of chronic inflammatory diseases.

The synthesis and optimization of O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine have also been a focal point of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable production of this compound. For instance, a 2024 study in Organic Process Research & Development reported a novel catalytic hydrogenation approach that significantly improves yield and reduces environmental impact. These developments are expected to facilitate broader application of the compound in both academic and industrial settings.

Looking ahead, the potential applications of O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine appear vast. Ongoing research is exploring its utility in drug delivery systems, particularly in the design of prodrugs and targeted therapies. Preliminary data from a collaborative study between academic and industry researchers suggest that the compound's unique chemical properties may enable enhanced blood-brain barrier penetration, a critical factor in CNS drug development. Further investigations are warranted to fully elucidate its pharmacological and toxicological profiles.

In conclusion, O-2-(3-methoxyphenyl)-2-methylpropylhydroxylamine (CAS: 1502409-99-5) represents a compound of significant interest in the fields of medicinal chemistry and chemical biology. Its diverse applications, from MAO inhibition to proteomic research, underscore its versatility and potential for future therapeutic innovations. Continued research and development efforts are essential to unlock its full potential and translate these findings into clinical and industrial applications.